2-(2-Hydrazino-2-oxoethyl)-4-methyl-N-(4-methylbenzyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-(2-hydrazinyl-2-oxoethyl)-4-methyl-N-[(4-methylphenyl)methyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H18N4O2S/c1-9-3-5-11(6-4-9)8-17-15(21)14-10(2)18-13(22-14)7-12(20)19-16/h3-6H,7-8,16H2,1-2H3,(H,17,21)(H,19,20)
• InChI Key: ADLQPFLZWKJSPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(N=C(S2)CC(=O)NN)C
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

The compound “2-(2-Hydrazino-2-oxoethyl)-4-methyl-N-(4-methylbenzyl)-1,3-thiazole-5-carboxamide” is a complex organic molecule. It contains a thiazole ring, which is a heterocyclic compound that includes a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. The compound also contains a hydrazino group and a carboxamide group.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry. Unfortunately, without specific data or references, I can’t provide a detailed molecular structure analysis for this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, can be determined experimentally. These properties are influenced by the compound’s molecular structure and functional groups.

Mechanism of Action

The mechanism of action of a compound usually refers to how it interacts with biological systems. This is often studied in the context of drug discovery, where the compound’s interactions with proteins, enzymes, or other cellular components are investigated. Without specific information, it’s not possible to provide a detailed mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Some compounds may be toxic, corrosive, flammable, or reactive. Without specific information, it’s not possible to provide detailed safety and hazard information for this compound.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if the compound shows promising biological activity, it could be further studied as a potential drug candidate. Alternatively, if the compound has unique physical or chemical properties, it could be studied for potential applications in materials science or other fields.